Cas no 1881587-23-0 (2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine)

• Product Name: 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine
• CAS No: 1881587-23-0
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• CID: 5840703
• PubChem ID: 165962931
• Update Time: 2025-06-08

2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1881587-23-0
• EN300-1294032
• 2-methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine
• 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine

• Inchi： 1S/C7H12N2O2S/c1-10-5(3-8)6-4-9-7(11-2)12-6/h4-5H,3,8H2,1-2H3
• InChI Key： GAWXPFHCKRYPON-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CN)OC)OC

Computed Properties

• Exact Mass: 188.06194880g/mol
• Monoisotopic Mass: 188.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine

Introduction to 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine (CAS No. 1881587-23-0)

2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine, with the CAS number 1881587-23-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of amines and features a unique structural arrangement that includes a thiazole ring and methoxy substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The molecular structure of 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine consists of a central ethylene backbone with an amine group at one end and a substituted thiazole ring at the other. The presence of the methoxy groups on both the ethylene backbone and the thiazole ring contributes to its overall stability and reactivity. This compound is synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and ring formation, which are crucial for ensuring the purity and consistency of the final product.

In terms of its physical properties, 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine is typically a white crystalline solid with a melting point ranging from 60°C to 70°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various bacterial strains, making it a potential candidate for the development of novel antibiotics. Additionally, it has demonstrated antiviral properties against certain RNA viruses, which is particularly relevant given the ongoing global health challenges posed by viral infections.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine to inhibit the replication of influenza virus by targeting specific viral enzymes. This finding opens up new avenues for its use in antiviral therapeutics. Furthermore, preliminary data suggest that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

In addition to its antimicrobial and antiviral activities, 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism by which it exerts these effects is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The safety profile of 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine has been evaluated through various toxicity studies. These studies have demonstrated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Methoxy-2-(2-methoxy-1,3-thiazol-5-y l)ethan - 1 - amine (CAS No. 1881587 - 23 - 0) represents an exciting molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.